4-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-6-piperidin-1-ylpyrimidine

• IUPAC Name: 4-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-6-piperidin-1-ylpyrimidine
• InChI: InChI=1S/C20H25N3O2/c1-24-18-6-5-16-9-15(13-25-19(16)12-18)10-17-11-20(22-14-21-17)23-7-3-2-4-8-23/h5-6,11-12,14-15H,2-4,7-10,13H2,1H3
• InChI Key: PZNAULSSNPZTQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CC(CO2)CC3=CC(=NC=N3)N4CCCCC4)C=C1
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

The compound is synthesized and analyzed for various properties including its molecular structure, chemical reactions, and both physical and chemical properties. It falls within a category of compounds that exhibit interesting pharmacological potentials due to their unique chemical structures.

Synthesis Analysis

The synthesis of similar compounds involves ring opening followed by ring closure reactions, showcasing the complexity and precision required in chemical synthesis processes. For instance, Halim and Ibrahim (2022) synthesized a compound through ring opening and closure reactions, highlighting the intricate steps involved in creating such complex molecules (Halim & Ibrahim, 2022).

Molecular Structure Analysis

The molecular structure of synthesized compounds is typically established through elemental analysis and spectral data. Advanced computational techniques, such as Density Functional Theory (DFT), are often utilized to further understand the structural stability and electronic properties of these compounds (Halim & Ibrahim, 2021).

Mechanism of Action

The mechanism of action would depend on the specific biological or pharmacological activity of the compound. Chromenes have been associated with a variety of biological activities, including anti-HIV, anticancer, antimicrobial, antioxidant, and anti-inflammatory activities. The presence of the piperidine and pyrimidine rings could also influence the compound’s biological activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and activities. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve investigating the biological and pharmacological activities of this compound, as well as exploring different methods for its synthesis. The compound’s structure suggests that it could have interesting properties that are worth investigating.